Cas no 2228817-28-3 (5-(1,3-oxazol-5-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(1,3-oxazol-5-yl)-1,2-oxazol-3-amine
• CAS No: 2228817-28-3
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 5918922
• PubChem ID: 165625945
• Update Time: 2025-06-08

5-(1,3-oxazol-5-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-oxazol-5-yl)-1,2-oxazol-3-amine
• EN300-1781267
• 2228817-28-3

• Inchi： 1S/C6H5N3O2/c7-6-1-4(11-9-6)5-2-8-3-10-5/h1-3H,(H2,7,9)
• InChI Key： JDMFSCPMUWTDEL-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1=CN=CO1

Computed Properties

• Exact Mass: 151.038176411g/mol
• Monoisotopic Mass: 151.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.1Ų

Additional information on 5-(1,3-oxazol-5-yl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(1,3-oxazol-5-yl)-1,2-oxazol-3-amine (CAS No. 2228817-28-3)

The compound 5-(1,3-oxazol-5-yl)-1,2-oxazol-3-amine (CAS No. 2228817-28-3) is a heterocyclic organic molecule featuring both oxazole and oxazol-3-amine moieties. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of dual oxazole rings and an amine functional group makes it a versatile intermediate for synthesizing compounds with applications in drug discovery, material science, and catalysis.

In recent years, the demand for heterocyclic compounds like 5-(1,3-oxazol-5-yl)-1,2-oxazol-3-amine has surged, driven by their role in developing small-molecule therapeutics and precision agriculture solutions. Researchers are particularly interested in its potential to modulate biological pathways, such as enzyme inhibition or receptor binding, which aligns with the growing focus on targeted drug delivery and sustainable crop protection. The compound's CAS No. 2228817-28-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, 5-(1,3-oxazol-5-yl)-1,2-oxazol-3-amine offers a robust scaffold for structure-activity relationship (SAR) optimization. Its oxazole-amine hybrid structure allows for facile derivatization, enabling the creation of libraries for high-throughput screening. This adaptability is crucial for addressing contemporary challenges like antibiotic resistance and neurodegenerative diseases, where novel chemical entities are urgently needed.

The compound's physicochemical properties, including its logP and hydrogen-bonding capacity, make it a promising candidate for bioavailability enhancement in drug formulation. Its oxazole rings contribute to metabolic stability, a key consideration in pharmacokinetic profiling. These attributes explain why queries like "oxazole-based drug candidates 2024" or "CAS 2228817-28-3 solubility" trend in scientific search engines.

Beyond pharmaceuticals, 5-(1,3-oxazol-5-yl)-1,2-oxazol-3-amine has potential applications in organic electronics due to its conjugated system. The oxazole-amine framework could serve as a charge-transport material in OLEDs or photovoltaic devices, aligning with the global push for green energy technologies. This multidisciplinary utility underscores why the compound's CAS No. 2228817-28-3 appears in both medicinal chemistry and materials science literature.

Analytical characterization of 5-(1,3-oxazol-5-yl)-1,2-oxazol-3-amine typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry, with data often cross-referenced against its CAS registry number. Recent publications highlight innovative synthetic routes to improve yield and scalability—topics frequently searched as "oxazole amine synthesis optimization." Such advancements are critical for meeting the compound's rising demand in contract research organizations (CROs).

In conclusion, 5-(1,3-oxazol-5-yl)-1,2-oxazol-3-amine (CAS No. 2228817-28-3) represents a nexus of innovation across multiple scientific domains. Its structural elegance and functional diversity position it at the forefront of next-generation molecular design, addressing pressing needs from personalized medicine to renewable energy. As research progresses, this compound will likely remain a focal point in both academic and industrial settings.